Cas no 88113-94-4 (Dibenzothiophene, 1-(bromomethyl)-)
88113-94-4 structure
Product Name:Dibenzothiophene, 1-(bromomethyl)-
CAS No:88113-94-4
MF:C13H9BrS
MW:277.179561376572
CID:644561
PubChem ID:13128332
Update Time:2025-04-19
Dibenzothiophene, 1-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzothiophene, 1-(bromomethyl)-
- 1-(bromomethyl)dibenzothiophene
- 1-(Bromomethyl)dibenzo[b,d]thiophene
- DTXSID50520243
- 88113-94-4
- SCHEMBL21465293
-
- Inchi: 1S/C13H9BrS/c14-8-9-4-3-7-12-13(9)10-5-1-2-6-11(10)15-12/h1-7H,8H2
- InChI Key: NQBJJWNGASRFRX-UHFFFAOYSA-N
- SMILES: BrCC1=CC=CC2=C1C1C=CC=CC=1S2
Computed Properties
- Exact Mass: 275.96083g/mol
- Monoisotopic Mass: 275.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 28.2Ų
Dibenzothiophene, 1-(bromomethyl)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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